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nitropyridine

Cat. No.: B8025882

Get Quote

Executive Summary: This document provides an in-depth technical overview of 2-(2-
Methylpropoxy)-3-nitropyridine, a key heterocyclic building block in modern organic and

medicinal chemistry. Nitropyridines are of significant interest due to the versatile reactivity

imparted by the nitro group, which facilitates a wide range of chemical transformations.[1][2]

This guide, intended for researchers, chemists, and drug development professionals, details

the compound's chemical identity, physicochemical properties, a validated synthesis protocol,

its analytical profile, chemical reactivity, and essential safety protocols. The strategic placement

of the nitro and isobutoxy groups makes this molecule a valuable precursor for the synthesis of

more complex, biologically active agents, particularly substituted 3-aminopyridines.[3][4][5]

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are foundational

to its successful application in research and development.
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Identifier Value

IUPAC Name 2-(2-Methylpropoxy)-3-nitropyridine

Common Synonyms 2-Isobutoxy-3-nitropyridine

Molecular Formula C₉H₁₂N₂O₃

Molecular Weight 196.21 g/mol

Canonical SMILES CC(C)COC1=NC=CC=C1[O-]

InChI Key Not readily available.

CAS Number
Not explicitly assigned; treated as a research

chemical.

Molecular Structure
The structure features a pyridine ring substituted at the C2 position with an isobutoxy group

and at the C3 position with a nitro group. The electron-withdrawing nitro group significantly

influences the electron density of the aromatic ring, impacting its reactivity.

Caption: Molecular structure of 2-(2-Methylpropoxy)-3-nitropyridine.

Physicochemical Data
The following data are predicted or inferred from structurally similar compounds, as extensive

experimental data for this specific molecule is not widely published.[6]
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Property Value Source/Rationale

Appearance
Expected to be a pale yellow

solid or oil

Based on analogs like 2-

methyl-3-nitropyridine.[1]

Melting Point Not determined ---

Boiling Point >200 °C (estimated)

High boiling point expected

due to polarity and molecular

weight.

Solubility

Soluble in common organic

solvents (DCM, THF, DMF,

Chloroform).[6]

Inferred from typical organic

synthesis applications.

pKa (Strongest Basic) ~1.5 (predicted)

Pyridine nitrogen basicity is

significantly reduced by the

adjacent nitro group.

Synthesis and Purification
The most direct and reliable method for preparing 2-(2-Methylpropoxy)-3-nitropyridine is via

a nucleophilic aromatic substitution (SNAr) reaction. This approach is widely applicable for the

synthesis of alkoxy-substituted nitropyridines.

Synthetic Strategy: The Williamson-type Ether Synthesis
The synthesis leverages the high reactivity of a 2-halopyridine precursor, typically 2-chloro-3-

nitropyridine, towards nucleophilic attack. The electron-withdrawing nitro group at the 3-position

activates the C2 position for substitution by the isobutoxide anion. This is a variation of the

classic Williamson ether synthesis adapted for an aromatic system.

Causality of Experimental Choices:

Precursor: 2-Chloro-3-nitropyridine is the ideal starting material. The chloride is an excellent

leaving group, and its departure is facilitated by the stabilizing effect of the adjacent nitro

group on the Meisenheimer intermediate.
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Base: Sodium hydride (NaH) is a strong, non-nucleophilic base used to deprotonate 2-

methylpropan-1-ol (isobutanol), generating the sodium isobutoxide nucleophile in situ. This

avoids the need to handle pyrophoric alkoxides directly.

Solvent: Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF) are excellent

choices. They are polar aprotic solvents that can solvate the sodium cation, enhancing the

nucleophilicity of the alkoxide, and are stable under the reaction conditions.[1]

Detailed Experimental Protocol
Materials:

2-Chloro-3-nitropyridine (1.0 eq)

2-Methylpropan-1-ol (isobutanol) (1.5 eq)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 eq)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Nucleophile Generation: To a flame-dried, three-neck round-bottom flask under an inert

atmosphere (N₂ or Ar), add anhydrous THF. Cool the flask to 0 °C in an ice bath. Carefully

add sodium hydride (60% dispersion) to the stirred solvent.

Slowly add 2-methylpropan-1-ol dropwise to the NaH suspension. Allow the mixture to stir at

0 °C for 20 minutes, then warm to room temperature and stir for an additional 30 minutes

until hydrogen gas evolution ceases. This forms a solution/suspension of sodium

isobutoxide.
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SNAr Reaction: Dissolve 2-chloro-3-nitropyridine in a minimal amount of anhydrous THF and

add it dropwise to the sodium isobutoxide solution at room temperature.

Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete

within 2-4 hours.

Workup: Upon completion, carefully quench the reaction by slowly adding saturated aqueous

NH₄Cl solution at 0 °C.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄,

filter, and concentrate under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel,

typically using a hexane/ethyl acetate gradient, to yield the pure 2-(2-Methylpropoxy)-3-
nitropyridine.

Reaction Workflow Diagram
Caption: Workflow for the synthesis of 2-(2-Methylpropoxy)-3-nitropyridine.

Spectroscopic and Analytical Profile
Structural elucidation and purity assessment rely on standard spectroscopic techniques. While

a dedicated public spectrum for this specific compound is not available, the expected data can

be reliably predicted based on its structure and data from analogous compounds.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the pyridine ring

protons and the isobutoxy side chain.

Pyridine Protons: Three signals in the aromatic region (δ 7.0-9.0 ppm), exhibiting

characteristic doublet of doublets (dd) splitting patterns. The proton at C6 will be the most

downfield, influenced by the ring nitrogen.
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Isobutoxy Protons: A doublet at ~3.9-4.2 ppm (2H, -O-CH₂-), a multiplet at ~2.0-2.2 ppm

(1H, -CH-), and a doublet at ~1.0 ppm (6H, -C(CH₃)₂).

¹³C NMR: The carbon spectrum will confirm the presence of 9 unique carbon atoms.

Pyridine Carbons: Signals between δ 110-160 ppm. The carbon bearing the nitro group

(C3) and the carbon attached to the ether oxygen (C2) will be significantly shifted.

Isobutoxy Carbons: Signals in the aliphatic region: ~75 ppm (-O-CH₂-), ~28 ppm (-CH-),

and ~19 ppm (-CH₃).

Infrared (IR) Spectroscopy
The IR spectrum provides confirmation of key functional groups.

~1530 cm⁻¹ and ~1350 cm⁻¹: Strong, characteristic asymmetric and symmetric stretching

vibrations of the C-NO₂ group.

~3100-3000 cm⁻¹: C-H stretching from the aromatic ring.

~2960-2850 cm⁻¹: C-H stretching from the aliphatic isobutyl group.

~1250-1050 cm⁻¹: C-O-C ether stretching.

Mass Spectrometry (MS)
Electrospray Ionization (ESI-MS): Expected to show a prominent molecular ion peak [M+H]⁺

at m/z 197.09.

Chemical Reactivity and Synthetic Utility
The primary value of 2-(2-Methylpropoxy)-3-nitropyridine lies in its potential as a versatile

synthetic intermediate.

Reactivity of the Pyridine Ring
The molecule's reactivity is dominated by the nitro group. The pyridine ring is electron-deficient,

making it susceptible to attack by strong nucleophiles, though less so than its 2-chloro
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precursor. The isobutoxy group is generally stable under most conditions but can be cleaved

with strong acids like HBr.

Reduction of the Nitro Group
The most significant and synthetically valuable transformation is the reduction of the nitro group

to an amine. This reaction opens the door to a vast array of further functionalizations.

Reaction: 2-(2-Methylpropoxy)-3-nitropyridine → 2-(2-Methylpropoxy)pyridin-3-amine[3]

Common Reduction Protocols:

Catalytic Hydrogenation: Using H₂ gas with a palladium on carbon (Pd/C) catalyst in a

solvent like ethanol or ethyl acetate. This is a clean and high-yielding method.

Chemical Reduction: Using reagents like tin(II) chloride (SnCl₂) in concentrated HCl, or iron

powder (Fe) in acetic acid. These methods are robust and often used when other functional

groups might be sensitive to hydrogenation.

The resulting 2-(2-Methylpropoxy)pyridin-3-amine is a highly valuable building block. The

amino group can be diazotized, acylated, or used in cross-coupling reactions to build more

complex molecular scaffolds.

Applications in Medicinal Chemistry
Nitropyridine derivatives are crucial precursors in the synthesis of biologically active

compounds.[2] They are incorporated into molecules targeting a range of diseases, including

cancer and infectious diseases.[4][5] The 3-aminopyridine moiety, accessed from this

compound, is a "privileged scaffold" found in numerous approved drugs and clinical candidates.

Its ability to form key hydrogen bonds makes it a common feature in kinase inhibitors and other

targeted therapies.

Safety, Handling, and Storage
Proper handling of nitropyridine derivatives is essential due to their potential toxicity and

reactivity. The following guidelines are based on safety data for structurally related compounds.

[8][9][10][11]
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Hazard Identification
Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[8][9]

Irritation: Causes skin and serious eye irritation.[9][10] May cause respiratory irritation.[9][10]

Flammability: Combustible material. Keep away from heat, sparks, and open flames.[9][10]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[11]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[11]

Respiratory Protection: If working outside a fume hood or with aerosols, use a certified

respirator.[12]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[8]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]

Keep away from heat and sources of ignition.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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